Cas no 1804150-99-9 (Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate)

Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate is a multifunctional benzoate ester derivative with a reactive chloro-ketone moiety and carboxyl-hydroxyl functionality. Its structural features make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical scaffolds. The presence of both electrophilic (chloro-ketone) and nucleophilic (carboxyl-hydroxyl) groups enables selective transformations, such as nucleophilic substitutions or cyclization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in medicinal chemistry for derivatization studies or as a precursor in targeted drug design. Its stability under controlled conditions ensures reliable performance in multistep synthetic routes.
Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate structure
1804150-99-9 structure
Product Name:Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate
CAS No:1804150-99-9
MF:C14H15ClO6
MW:314.718303918839
CID:4955847
Update Time:2025-05-20

Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate
    • Inchi: 1S/C14H15ClO6/c1-2-21-14(20)10-5-3-4-8(6-9(16)7-15)11(10)12(17)13(18)19/h3-5,12,17H,2,6-7H2,1H3,(H,18,19)
    • InChI Key: RBYFWBGWDNDMJJ-UHFFFAOYSA-N
    • SMILES: ClCC(CC1C=CC=C(C(=O)OCC)C=1C(C(=O)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 397
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101

Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015007352-250mg
Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate
1804150-99-9 97%
250mg
499.20 USD 2021-06-21
Alichem
A015007352-500mg
Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate
1804150-99-9 97%
500mg
815.00 USD 2021-06-21
Alichem
A015007352-1g
Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate
1804150-99-9 97%
1g
1,475.10 USD 2021-06-21

Additional information on Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate

Comprehensive Guide to Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804150-99-9)

Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804150-99-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative is characterized by its unique molecular structure, which includes a benzoate core functionalized with carboxy(hydroxy)methyl and 3-chloro-2-oxopropyl groups. Researchers and industry professionals are increasingly interested in this compound due to its potential as an intermediate in the synthesis of bioactive molecules.

The compound's CAS number 1804150-99-9 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. Its complex name, Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate, reflects its intricate structure, which combines multiple functional groups that contribute to its reactivity and utility in synthetic chemistry. The presence of both carboxyl and hydroxyl groups makes it particularly valuable for further chemical modifications.

In recent years, the demand for Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate has grown, driven by its role in the development of novel pharmaceutical agents. Researchers are exploring its potential as a building block for drug candidates targeting various diseases, including metabolic disorders and inflammatory conditions. The compound's versatility is further highlighted by its compatibility with modern synthetic techniques such as click chemistry and cross-coupling reactions.

From a chemical perspective, Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate exhibits interesting properties that make it suitable for diverse applications. The ester group enhances its solubility in organic solvents, while the chloro and keto functionalities provide reactive sites for further derivatization. These characteristics are particularly relevant in the context of green chemistry initiatives, where researchers seek efficient and sustainable synthetic pathways.

The synthesis of CAS 1804150-99-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and verifying its structural integrity. Quality control measures are particularly important when the material is intended for pharmaceutical applications.

In the current research landscape, Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate has attracted attention for its potential in drug discovery programs. The compound's molecular framework offers opportunities for structure-activity relationship studies, where slight modifications can lead to significant changes in biological activity. This approach aligns with the growing trend of fragment-based drug design in the pharmaceutical industry.

Storage and handling of Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizing agents is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

The market for specialized chemical intermediates like CAS 1804150-99-9 continues to expand, particularly in regions with strong pharmaceutical and biotechnology sectors. Suppliers are increasingly offering custom synthesis services for this compound, catering to the specific needs of research institutions and pharmaceutical companies. This trend reflects the growing importance of tailored chemical solutions in modern drug development.

From an environmental standpoint, the production and use of Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate are subject to standard chemical industry regulations. Manufacturers are implementing greener synthetic routes and waste minimization strategies to reduce the environmental impact of production processes. These efforts align with global sustainability goals in the chemical sector.

Future research directions for Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate may include exploration of its biological activities and development of more efficient synthetic methods. The compound's structural features suggest potential as a precursor for various heterocyclic systems, which are common scaffolds in medicinal chemistry. Continued investigation of this molecule may yield valuable insights for drug discovery and development.

For researchers working with CAS 1804150-99-9, access to reliable analytical data and reference standards is crucial. Many specialized chemical suppliers now provide comprehensive characterization data packages, including chromatographic purity assessments and spectroscopic information. These resources facilitate proper identification and quality control in research applications.

The intellectual property landscape surrounding Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate is evolving, with patents emerging for specific synthetic methods and applications. Researchers should conduct thorough patent searches before developing commercial applications of this compound to ensure freedom to operate in their intended markets.

In conclusion, Ethyl 2-(carboxy(hydroxy)methyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804150-99-9) represents an important chemical intermediate with growing significance in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists and researchers exploring new chemical entities. As the demand for specialized building blocks increases, this compound is likely to play an increasingly important role in drug discovery and development pipelines.

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